Cas no 2877681-14-4 (1-(5-chloro-3-fluoropyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-(5-chloro-3-fluoropyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877681-14-4
• MF: C₁₆H₂₁ClFN₃O₂
• MW: 341.80824637413
• CID: 5308127
• PubChem ID: 165431325
• Update Time: 2025-08-05

1-(5-chloro-3-fluoropyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887609
• F6830-7597
• 1-(5-chloro-3-fluoropyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• 2877681-14-4
• 1-(5-Chloro-3-fluoro-2-pyridinyl)-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C16H21ClFN3O2/c17-12-8-14(18)15(19-9-12)21-5-1-2-11(10-21)16(22)20-13-3-6-23-7-4-13/h8-9,11,13H,1-7,10H2,(H,20,22)
• InChI Key： JJGZWADHKWMNNK-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(Cl)C=C2F)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 341.1306328g/mol
• Monoisotopic Mass: 341.1306328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.6±50.0 °C(Predicted)
• pka: 14.93±0.20(Predicted)

Additional information on 1-(5-chloro-3-fluoropyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide

1-(5-Chloro-3-fluoropyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide: A Comprehensive Overview

The compound 1-(5-chloro-3-fluoropyridin-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide, identified by the CAS number 2877681-14-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a piperidine ring system, which is a six-membered cyclic amine, substituted at the 3-position with a carboxamide group. The piperidine ring is further connected to a pyridine derivative, specifically a 5-chloro-3-fluoropyridin-2-yl group, which introduces electronic and steric effects that influence the compound's reactivity and bioavailability. Additionally, the oxan ring (tetrahydropyran) at the N-position of the piperidine adds another layer of complexity to the molecule, potentially enhancing its solubility and stability.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced methodologies such as microwave-assisted synthesis and high-resolution mass spectrometry. These techniques have provided deeper insights into its physicochemical properties, including its melting point, solubility, and thermal stability. The compound has been found to exhibit remarkable stability under various conditions, making it suitable for applications in pharmaceuticals and agrochemicals.

In terms of biological activity, 1-(5-chloro-3-fluoropyridin-2-yl)-N-(oxan-4-y) has demonstrated potent inhibitory effects against several enzymes implicated in disease pathways. For instance, research published in 2023 highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. This finding underscores its potential as a lead compound in drug discovery programs aimed at developing novel anti-cancer agents.

Beyond pharmacology, this compound has also shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Researchers have explored its application in organic field-effect transistors (OFETs), where it has exhibited favorable charge transport characteristics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyridine derivative through nucleophilic substitution reactions and the subsequent coupling with the piperidine moiety using coupling agents like HATU or EDCI. The integration of these functional groups demands meticulous planning to avoid side reactions and ensure optimal product quality.

In conclusion, 1-(5-chloro) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural complexity, combined with its favorable biological and chemical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of modern science.